Cas no 1285546-90-8 (3-(naphthalen-1-yl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(naphthalen-1-yl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 1285546-90-8
• MF: C₂₀H₁₅N₅O
• MW: 341.366003274918
• CID: 6387589
• PubChem ID: 6862473
• Update Time: 2025-10-31

3-(naphthalen-1-yl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(naphthalen-1-yl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide
• (E)-3-(naphthalen-1-yl)-N-(pyridin-2-ylmethylene)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(1-naphthalenyl)-, (2E)-2-(2-pyridinylmethylene)hydrazide
• 5-Naphthalen-1-yl-2H-pyrazole-3-carboxylic acid [1-pyridin-2-yl-meth-(E)-ylidene]-hydrazide
• 1285546-90-8
• SR-01000080934
• 5-NAPHTHALEN-1-YL-2H-PYRAZOLE-3-CARBOXYLIC ACID PYRIDIN-2-YLMETHYLENE-HYDRAZIDE
• CHEMBL1971872
• SR-01000080934-1
• F1092-1790
• (E)-3-(naphthalen-1-yl)-N'-(pyridin-2-ylmethylene)-1H-pyrazole-5-carbohydrazide
• MLS000591337
• 3-(NAPHTHALEN-1-YL)-N'-[(E)-(PYRIDIN-2-YL)METHYLIDENE]-1H-PYRAZOLE-5-CARBOHYDRAZIDE
• AKOS001636435
• 3-naphthalen-1-yl-N-[(E)-pyridin-2-ylmethylideneamino]-1H-pyrazole-5-carboxamide
• SMR000218951

• Inchi： 1S/C20H15N5O/c26-20(25-22-13-15-8-3-4-11-21-15)19-12-18(23-24-19)17-10-5-7-14-6-1-2-9-16(14)17/h1-13H,(H,23,24)(H,25,26)/b22-13+
• InChI Key： IVUWANDJULQUFZ-LPYMAVHISA-N
• SMILES： N1C(C2=C3C(C=CC=C3)=CC=C2)=CC(C(N/N=C/C2=NC=CC=C2)=O)=N1

Computed Properties

• Exact Mass: 341.12766012g/mol
• Monoisotopic Mass: 341.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 11.06±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(naphthalen-1-yl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide

Comprehensive Overview of 3-(Naphthalen-1-yl)-N'-(1E)-(Pyridin-2-yl)Methylidene-1H-Pyrazole-5-Carbohydrazide (CAS No. 1285546-90-8)

The compound 3-(naphthalen-1-yl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1285546-90-8) is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, combining a naphthalene ring, a pyridine moiety, and a pyrazole core, make it a versatile scaffold for various applications. Researchers are particularly interested in its potential as a pharmacophore for drug discovery, owing to its ability to interact with biological targets through multiple binding modes.

In recent years, the demand for heterocyclic compounds like 3-(naphthalen-1-yl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide has surged due to their relevance in developing anticancer agents, antimicrobials, and anti-inflammatory drugs. The compound's hydrazide functionality further enhances its reactivity, enabling it to form stable complexes with metal ions, which is a hot topic in coordination chemistry. This property is particularly valuable in designing catalysts and sensors for environmental and industrial applications.

The synthesis of CAS No. 1285546-90-8 typically involves multi-step reactions, including condensation and cyclization processes, which are widely discussed in academic literature. Its molecular docking potential has also been explored in computational studies, revealing promising interactions with enzymes and receptors implicated in diseases like diabetes and neurodegenerative disorders. These findings align with the growing interest in precision medicine and targeted therapy, which dominate current biomedical research trends.

From a materials science perspective, the naphthalene and pyridine units in this compound contribute to its luminescent properties, making it a candidate for organic light-emitting diodes (OLEDs) and fluorescent probes. This aligns with the global push for sustainable technologies and energy-efficient materials. Additionally, its photostability and solubility profiles are frequently studied to optimize its performance in various formulations.

In the context of SEO and user queries, common search terms related to this compound include "pyrazole derivatives applications," "naphthalene-based pharmaceuticals," and "hydrazide synthesis methods." These keywords reflect the compound's interdisciplinary relevance. Furthermore, questions like "How does 3-(naphthalen-1-yl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide interact with proteins?" or "What are the industrial uses of CAS 1285546-90-8?" highlight the need for detailed, accessible scientific content.

To summarize, 3-(naphthalen-1-yl)-N'-(1E)-(pyridin-2-yl)methylidene-1H-pyrazole-5-carbohydrazide represents a compelling case study in the convergence of chemistry, biology, and materials engineering. Its multifaceted applications—from drug design to advanced materials—underscore its importance in contemporary research. As scientific inquiries evolve, this compound will likely remain a focal point for innovations addressing global health and technological challenges.